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Compound of Interest

2-Chloro-6-

Compound Name:
(methyithio)benzaldehyde

CAS No.: 201987-39-5

Cat. No.: B1441255

Get Quote

\ J

CAS: 54415-38-0 | Formula: CsH7CIOS | Mol.[1][2][3] Weight: 186.66 g/mol [2]

Executive Summary: The "Dual-Threat" Scaffold

2-Chloro-6-(methylthio)benzaldehyde represents a specialized class of tri-substituted
aromatics used primarily as a linchpin intermediate in the synthesis of fused heterocycles (e.qg.,
thiochromanes, benzothiophenes) and pharmaceutical scaffolds.[1][2][3] Its utility stems from
its dense functionality: an electrophilic aldehyde flanked by a halogen leaving group and a
nucleophilic sulfur moiety.[2]

However, this chemical presents a dual handling challenge:
e Chemical Instability: It possesses two distinct oxidation sites (aldehyde

acid; sulfide

sulfoxide/sulfone).[2]
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e Occupational Nuisance: Like most low-molecular-weight thioethers, it carries a potent,
diffusive odor (garlic/cabbage profile) that requires strict containment protocols beyond
standard fume hood usage.[1][2][3]

This guide defines the safety, stability, and handling protocols required to maintain scientific
integrity and personnel safety when working with this compound.

Hazard Profiling & GHS Classification

While specific SDS data for this exact isomer can be sparse, its hazard profile is reliably
extrapolated from its structural analogs (2-chlorobenzaldehyde and thioanisole).[1][2][3] It acts
as a severe irritant to mucous membranes.[2]

Table 1: GHS Hazard Classifications
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Hazard Mechanism of
Hazard Class Category H-Code .
Statement Action
Lipophilic
absorption
Causes skin followed by
Skin Irritation 2 H315 irritation.[1][2][3] reaction with skin
[41[5] proteins (Schiff
base formation).
[2]
Direct
) lachrymatory
Causes serious ]
L o effect typical of
Eye Irritation 2A H319 eye irritation.[1]
halogenated
[21[4]
benzaldehydes.
[2]
Inhalation of
May cause ]
_ vapors triggers
respiratory
STOT - SE 3 H335 o vagal sensory
irritation.[1][2][4]
nerve response.
[6]
[2]
Sulfur-containing
aromatics are
) Toxic to aquatic often persistent
Aquatic Acute 2 H401

life.[1][2]

in aquatic
environments.[1]

[2]

Structural Alerts (The "Why" behind the Hazard)[3]

o Aldehyde Moiety: Highly reactive toward nucleophiles (amines in proteins), causing tissue

sensitization.[3]

o Methylthio Group: High volatility and low odor threshold (< 1 ppb).[2][7] It binds to olfactory

receptors (ORS) sensitive to sulfur, triggering nausea at high concentrations even if toxicity is

low.[3]
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» Ortho-Chloro Substituent: Increases the electrophilicity of the aldehyde carbonyl, potentially
enhancing its reactivity (and irritation potential) compared to unsubstituted benzaldehyde.[2]

[3]

Storage & Stability: The Oxidative Race

Researchers must treat 2-Chloro-6-(methylthio)benzaldehyde as an air-sensitive reagent.[1]
[2][3] It undergoes two competing degradation pathways upon exposure to atmospheric
oxygen.[2]

Reactivity Pathway Diagram

The following diagram illustrates the degradation logic and the necessity of inert storage.

Auto-oxidation Degradation A:
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Click to download full resolution via product page

Figure 1: Competing oxidation pathways.[1][2][3] The aldehyde-to-acid conversion is typically
the dominant degradation mode, leading to impure starting materials that can stall cyclization
reactions.[1][2][3]

Storage Protocol

o Atmosphere: Store strictly under Argon or Nitrogen.[2]

o Temperature: Refrigerate at 2—8°C. Cold storage slows the rate of auto-oxidation and
reduces the vapor pressure, mitigating odor leakage.[1][2][3]

o Container: Use amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term
odor containment; use electrical tape or secondary containment (a jar with activated carbon).

[1][2]
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Handling & Odor Control Protocols

Due to the thioether moiety, standard "good lab practice" is insufficient. You must employ Odor
Containment Engineering.[2]

A. Engineering Controls[2][8]

e Fume Hood: Mandatory.[2][7] Verify face velocity is >100 fpm (0.5 m/s).[2]

e Bleach Trap: All vacuum lines (e.g., rotovap exhaust) must be vented through a bleach
(sodium hypochlorite) scrubber or a cold trap to prevent sulfur odors from entering the
building HVAC system.[3]

B. Weighing & Transfer (SOP)

» Do not weigh on an open bench. If a balance is not available inside the hood, use the "Tare-
Transfer" method:

o Tare a vial with a cap inside the hood.

o

Add approximate amount of reagent.[2][8]

[¢]

Cap tightly before removing from the hood.

o

Weigh the closed vial on the external balance.

[e]

Return to hood to adjust mass if necessary.[2]

C. Decontamination Solution (The "Kill" Switch)

Prepare a 10% Bleach Solution (commercial sodium hypochlorite) mixed with a small amount
of surfactant (dish soap).[2]

e Chemistry:

[1][2][3]

e Note: The oxidation reaction is exothermic. Do not mix concentrated reagent directly with
bleach; dilute first.[2]
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Emergency Response & Spill Cleanup

In the event of a spill, speed is critical to prevent building-wide evacuation due to odor
complaints.[1][2][3]

Spill Cleanup Workflow

SPILL DETECTED

1. Evacuate Area &
Close Hood Sash

2. Don PPE:

Double Nitrile Gloves,
Goggles, Lab Coat

3. Cover with
Absorbent Pads

4. Apply 10% Bleach

(Oxidative Deodorization)

5. Wait 15-20 Minutes
(Allow Oxidation)

6. Collect as
Hazardous Waste

(Separate from Acids)

Click to download full resolution via product page
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Figure 2: Oxidative Deodorization Protocol for thioether spills.[1][2][3] The critical step is the
application of bleach to chemically alter the volatile sulfide into a non-volatile sulfoxide.

Critical Warning: Never mix bleach waste with acid waste streams.[2] This generates chlorine
gas (

), which is far more toxic than the thioether.[3]

Synthesis Context: Why use this scaffold?

For researchers in drug discovery, 2-Chloro-6-(methylthio)benzaldehyde is a "privileged
structure” for accessing tricyclic heterocycles.[1][2][3]

e Reaction A (Condensation): The aldehyde reacts with amines/hydrazines to form imines.

o Reaction B (Cyclization): The ortho-chloro group serves as a handle for nucleophilic aromatic
substitution (

) or palladium-catalyzed coupling, allowing the ring to "close" back onto the amine.[1][2][3]

o Reaction C (Demethylation): The methylthio group can be deprotected (using

or thiolate nucleophiles) to reveal a free thiol (-SH), enabling further functionalization.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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